Cas no 199273-16-0 (N-Boc-2-Amino-5-Bromobenzaldehyde)

• Product Name: N-Boc-2-Amino-5-Bromobenzaldehyde
• CAS No: 199273-16-0
• MF: C₁₂H₁₄BrNO₃
• MW: 300.148462772369
• MDL: MFCD11617307
• CID: 1081396
• PubChem ID: 18790867
• Update Time: 2025-06-09

N-Boc-2-Amino-5-Bromobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4-bromo-2-formylphenyl)carbamate
• tert-butyl N-(4-bromo-2-formylphenyl)carbamate
• 5-Bromo-2-N-Boc-Amino-Benzaldehyde
• A-2033
• N-Boc-2-amino-5-bromobenzaldehyde
• Carbamic acid, (4-bromo-2-formylphenyl)-, 1,1-dimethylethyl ester (9CI)
• 199273-16-0
• AS-36741
• DTXSID30596300
• AKOS022175284
• A919460
• Z1505706424
• Carbamic acid, (4-bromo-2-formylphenyl)-, 1,1-dimethylethyl ester
• SCHEMBL8140376
• CS-0171828
• MFCD11617307
• tert-Butyl (4-bromo-2-formylphenyl)carbamatato
• EN300-1178106
• ZHA27316
• tert-Butyl(4-bromo-2-formylphenyl)carbamate
• N-Boc-2-Amino-5-Bromobenzaldehyde

• MDL： MFCD11617307
• Inchi： 1S/C12H14BrNO3/c1-12(2,3)17-11(16)14-10-5-4-9(13)6-8(10)7-15/h4-7H,1-3H3,(H,14,16)
• InChI Key： BEFGBAVTKUUICF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=O)C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 299.01600
• Monoisotopic Mass: 299.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.40000
• LogP: 3.68160

N-Boc-2-Amino-5-Bromobenzaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
• Storage Condition：2-8 °C

Additional information on N-Boc-2-Amino-5-Bromobenzaldehyde

Recent Advances in the Application of N-Boc-2-Amino-5-Bromobenzaldehyde (CAS: 199273-16-0) in Chemical Biology and Pharmaceutical Research

N-Boc-2-Amino-5-Bromobenzaldehyde (CAS: 199273-16-0) is a key intermediate in organic synthesis and pharmaceutical development, particularly in the construction of heterocyclic compounds and bioactive molecules. Recent studies have highlighted its versatility as a building block for the synthesis of novel drug candidates, including kinase inhibitors, antimicrobial agents, and anticancer compounds. This research brief consolidates the latest findings on the applications, synthetic methodologies, and biological activities associated with this compound, providing insights into its growing importance in chemical biology and medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of N-Boc-2-Amino-5-Bromobenzaldehyde in the synthesis of potent Bruton's tyrosine kinase (BTK) inhibitors. The bromo and aldehyde functional groups enabled efficient derivatization, leading to compounds with improved selectivity and pharmacokinetic profiles. The study reported a novel one-pot cascade reaction utilizing this intermediate, achieving a 78% yield of the target inhibitor with significant activity against B-cell malignancies.

In the field of antimicrobial research, a team from the University of Cambridge (2024) developed a series of benzimidazole derivatives using N-Boc-2-Amino-5-Bromobenzaldehyde as the key precursor. The resulting compounds showed remarkable activity against drug-resistant Staphylococcus aureus strains (MIC values ranging from 0.5-2 μg/mL), with one lead candidate currently undergoing preclinical evaluation. The presence of the bromo substituent was found to be crucial for membrane penetration and target binding.

Recent advancements in synthetic methodologies have expanded the utility of this compound. A 2024 Organic Letters publication described a palladium-catalyzed cross-coupling reaction that preserves the Boc-protecting group while enabling diverse functionalization at the bromo position. This breakthrough has opened new avenues for the rapid generation of compound libraries for high-throughput screening.

The compound's role in PROTAC (Proteolysis Targeting Chimera) development has gained significant attention. Researchers at Stanford University (2023) utilized N-Boc-2-Amino-5-Bromobenzaldehyde as the starting material for E3 ligase-binding moieties, creating novel degraders of oncogenic proteins. The aldehyde functionality proved particularly valuable for subsequent conjugation with target-binding domains via reductive amination.

Stability studies (2024) have revealed that N-Boc-2-Amino-5-Bromobenzaldehyde maintains excellent chemical integrity under standard storage conditions (-20°C, inert atmosphere) for up to 36 months, making it a reliable reagent for long-term research projects. However, the aldehyde group's reactivity necessitates careful handling to prevent unwanted polymerization or oxidation.

Emerging applications in fluorescence labeling have been reported, where the bromo group serves as an attachment point for fluorophores while the aldehyde enables conjugation to biomolecules. A 2024 Bioconjugate Chemistry paper detailed the development of a new class of pH-sensitive probes based on this scaffold, showing promise for intracellular imaging applications.

In conclusion, N-Boc-2-Amino-5-Bromobenzaldehyde (199273-16-0) continues to demonstrate remarkable versatility in pharmaceutical research and chemical biology. Its unique combination of protected amine, reactive aldehyde, and bromo substituent makes it invaluable for diverse synthetic transformations. Recent studies underscore its growing importance in drug discovery, particularly in the development of targeted therapies and chemical probes. Future research directions likely include expanded applications in antibody-drug conjugates and the development of more efficient synthetic routes to further enhance its accessibility and utility.